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Executive Summary
This technical guide provides a comprehensive spectroscopic characterization of 3-Bromo-2-
nitroaniline (CAS No. 7138-15-0), a key chemical intermediate in the synthesis of

pharmaceuticals and dyes.[1] In the dynamic landscape of chemical research and

development, obtaining a complete, validated set of experimental data for every compound is

not always immediately feasible. As of the date of this publication, a complete, publicly

accessible experimental dataset for the Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) of 3-Bromo-2-nitroaniline is not available.

This guide, therefore, adopts a predictive and interpretive methodology, a common and

essential practice in modern computational chemistry. By leveraging established spectroscopic

principles, substituent effect models, and data from structurally related isomers, we present a

robust, predicted spectral profile of the target molecule. This document is designed to serve as

a reliable reference for researchers, scientists, and drug development professionals, enabling

them to anticipate spectral features, aid in the identification of this compound in complex

mixtures, and guide future experimental work. Our approach underscores the synergy between

empirical knowledge and computational tools in advancing chemical science.
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Molecular Structure and Analytical Workflow
3-Bromo-2-nitroaniline is an aromatic compound with the molecular formula C₆H₅BrN₂O₂ and

a molecular weight of approximately 217.02 g/mol .[2] The molecule consists of a benzene ring

substituted with an amino (-NH₂), a nitro (-NO₂), and a bromine (-Br) group. The relative

positioning of these groups—particularly the ortho-nitro and meta-bromo substituents relative to

the amine—creates a unique electronic environment that dictates its spectral characteristics.

The workflow for this guide involves a multi-faceted approach that combines theoretical

prediction with empirical validation against known compounds.
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Caption: Predictive Spectroscopic Analysis Workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Analysis
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NMR spectroscopy is the most powerful tool for elucidating the precise carbon-hydrogen

framework of an organic molecule. In the absence of experimental spectra, chemical shifts (δ)

can be reliably predicted by starting with the base value for benzene and applying additive

corrections for each substituent.[3][4] The -NH₂ group is a strong electron-donating group,

causing significant shielding (upfield shift) at the ortho and para positions. Conversely, the -NO₂

group is a strong electron-withdrawing group, causing deshielding (downfield shift). Bromine

exerts a moderate deshielding effect.[5]

Predicted ¹H NMR Spectrum
The ¹H NMR spectrum is expected to show three distinct signals in the aromatic region,

corresponding to the three protons on the benzene ring, and a broad signal for the amine

protons. The coupling patterns (splitting) arise from interactions with adjacent protons.
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Predicted
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Assignment Rationale

~ 7.35 Triplet (t) ~8.0 H-5

Flanked by two

protons (H-4 and

H-6), this proton

is expected to

appear as a

triplet. Its

chemical shift is

influenced by

being para to the

-NO₂ group

(deshielding) and

ortho to the -Br

group

(deshielding).

~ 7.05
Doublet of

doublets (dd)
~8.0, ~1.5 H-4

This proton is

ortho to the -NH₂

group (strong

shielding) and

meta to the -NO₂

group (weak

deshielding) and

the -Br group

(weak

deshielding). It is

coupled to both

H-5 and H-6.

~ 6.80 Doublet of

doublets (dd)

~8.0, ~1.5 H-6 This proton is

ortho to the -NH₂

group (strong

shielding) and

meta to the -Br

group (weak

deshielding). It is
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coupled to both

H-5 and H-4.

~ 5.5 - 6.5
Broad singlet (br

s)
- -NH₂

The amine

protons are

subject to

chemical

exchange and

typically appear

as a broad

signal. The exact

shift is highly

dependent on

solvent and

concentration.

Predicted in CDCl₃ at 400 MHz. Predictions are based on established substituent effect data.[6]

[7]

Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum is predicted to show six unique signals, as the substitution pattern

renders all six carbons in the benzene ring chemically distinct. The chemical shifts are highly

sensitive to the electronic effects of the attached groups.[1][8]
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Predicted Chemical Shift
(δ, ppm)

Assignment Rationale

~ 145.0 C-1 (C-NH₂)

The carbon directly attached to

the electron-donating amino

group is significantly shielded

relative to its position in a nitro-

or bromo- substituted ring.

~ 138.0 C-2 (C-NO₂)

The carbon bearing the

strongly electron-withdrawing

nitro group is significantly

deshielded.

~ 125.0 C-3 (C-Br)

The carbon attached to

bromine experiences a

moderate deshielding effect.

The heavy atom effect of

bromine can also influence the

shift.[9]

~ 122.0 C-6

This carbon is ortho to the -

NH₂ group (shielding) and

meta to the -Br group.

~ 129.0 C-5

This carbon is para to the -NO₂

group and ortho to the -Br

group, leading to a downfield

shift.

~ 118.0 C-4

This carbon is para to the -Br

group and ortho to the -NH₂

group, resulting in a net

shielding effect.

Predictions are based on additive models and comparison with known substituted benzenes.

[10]

Infrared (IR) Spectroscopy Analysis
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FT-IR spectroscopy is used to identify the functional groups within a molecule based on their

characteristic vibrational frequencies. The predicted spectrum for 3-Bromo-2-nitroaniline is

dominated by absorptions from the amine and nitro groups.
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Wavenumber
(cm⁻¹)

Vibrational Mode Functional Group Rationale

3450 - 3350
N-H Asymmetric &

Symmetric Stretch
Primary Amine (-NH₂)

Primary amines

typically show two

distinct, sharp to

medium bands in this

region.[11]

3100 - 3000 C-H Aromatic Stretch Aromatic Ring

The C-H bonds on the

benzene ring give rise

to characteristic

stretching absorptions

just above 3000 cm⁻¹.

[12]

1620 - 1580
N-H Bending

(Scissoring)
Primary Amine (-NH₂)

This bending vibration

is a reliable indicator

of a primary amine.

1550 - 1500
N=O Asymmetric

Stretch
Nitro Group (-NO₂)

This is a very strong

and characteristic

absorption for

nitroaromatic

compounds.[13]

1475 - 1400 C=C In-ring Stretch Aromatic Ring

Multiple bands of

variable intensity

appear in this region

due to the stretching

of the carbon-carbon

bonds within the

benzene ring.[12]

1360 - 1320
N=O Symmetric

Stretch
Nitro Group (-NO₂)

A second strong

absorption for the nitro

group, confirming its

presence.[13]

1300 - 1200 C-N Stretch Aromatic Amine The stretching

vibration of the bond
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between the aromatic

ring and the amine

nitrogen.

~ 750 C-Br Stretch Aryl Bromide

The C-Br stretch

typically appears in

the lower frequency

region of the

spectrum.

Predicted values are based on standard IR correlation tables.[14][15]

Mass Spectrometry (MS) Analysis
Electron Ionization Mass Spectrometry (EI-MS) involves bombarding the molecule with high-

energy electrons, causing ionization and subsequent fragmentation. The resulting

fragmentation pattern provides a molecular fingerprint that confirms the molecular weight and

offers structural clues.

Molecular Ion (M⁺): The molecular weight of 3-Bromo-2-nitroaniline is 217.02. Due to the

natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br are in an approximate 1:1 ratio), the mass

spectrum will exhibit a characteristic molecular ion cluster with two peaks of nearly equal

intensity at m/z 216 and 218.[16][17] This M/M+2 pattern is a definitive indicator of a single

bromine atom in the molecule.

Predicted Fragmentation Pathway: The fragmentation is expected to be driven by the loss of

the nitro group, which is a common pathway for nitroaromatics, followed by other cleavages.

[18][19][20]
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[M]⁺˙
m/z 216/218

[M - NO₂]⁺
m/z 170/172

- NO₂ (46)

[M - NO]⁺
m/z 186/188

- NO (30)

[C₆H₄Br]⁺
m/z 155/157

- HCN (27)
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Caption: Predicted EI-MS Fragmentation Pathway for 3-Bromo-2-nitroaniline.

Summary of Key Predicted Fragments:

m/z (Predicted) Ion Formula Identity / Origin

216 / 218 [C₆H₅BrN₂O₂]⁺˙ Molecular Ion (M⁺˙)

186 / 188 [C₆H₅BrN₂O]⁺ Loss of a neutral oxygen atom

170 / 172 [C₆H₅BrN]⁺ Loss of the nitro group (·NO₂)

155 / 157 [C₆H₄Br]⁺
Loss of HCN from the [M-

NO₂]⁺ ion

91 [C₆H₅N]⁺
Loss of bromine from the [M-

NO₂]⁺ ion

76 [C₆H₄]⁺
Benzene ring fragment after

loss of all substituents

Conclusion
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While awaiting public domain experimental validation, this guide provides a robust, theoretically

grounded spectroscopic profile of 3-Bromo-2-nitroaniline. The predicted NMR, IR, and MS

data are based on well-established principles and offer a reliable framework for scientists

working with this compound. The ¹H NMR is expected to show a characteristic three-proton

aromatic system, while the ¹³C NMR will display six distinct carbon signals. The IR spectrum

will be defined by strong absorptions from the -NH₂ and -NO₂ functional groups. Finally, the

mass spectrum will be distinguished by a prominent M/M+2 molecular ion peak at m/z 216/218

and predictable fragmentation patterns involving the loss of the nitro group. This predictive

analysis serves as a powerful tool to guide and accelerate research and development efforts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 16 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16810704/
https://pubmed.ncbi.nlm.nih.gov/16810704/
https://pubmed.ncbi.nlm.nih.gov/16810704/
https://www.researchgate.net/publication/6973600_Investigation_of_the_ionisation_and_fragmentation_behaviour_of_different_nitroaromatic_compounds_occurring_as_polar_metabolites_of_explosives_using_electrospray_ionisation_tandem_mass_spectrometry
https://pubs.acs.org/doi/10.1021/ja00973a036
https://www.benchchem.com/product/b1288878/docs#spectroscopic-profile-of-3-bromo-2-nitroaniline-a-predictive-and-interpretive-technical-guide
https://www.benchchem.com/product/b1288878/docs#spectroscopic-profile-of-3-bromo-2-nitroaniline-a-predictive-and-interpretive-technical-guide
https://www.benchchem.com/product/b1288878/docs#spectroscopic-profile-of-3-bromo-2-nitroaniline-a-predictive-and-interpretive-technical-guide
https://www.benchchem.com/product/b1288878/docs#spectroscopic-profile-of-3-bromo-2-nitroaniline-a-predictive-and-interpretive-technical-guide
https://www.benchchem.com/product/b1288878?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 16 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

